Cas no 5927-86-6 (Maleonitrile,2,2'-thiobis[3-(methylthio)- (7CI,8CI))

• Product Name: Maleonitrile,2,2'-thiobis[3-(methylthio)- (7CI,8CI)
• CAS No: 5927-86-6
• MF: C₂₂H₂₂N₂O₂S
• MW: 378.487284183502
• CID: 381738
• PubChem ID: 1043432
• Update Time: 2025-04-19

Maleonitrile,2,2'-thiobis[3-(methylthio)- (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

• 2-[2-(2,6-dimethylanilino)-2-oxoethyl]sulfanyl-N-naphthalen-2-ylacetamide
• 2-({2-[(2,6-Dimethylphenyl)amino]-2-oxoethyl}sulfanyl)-N-(2-naphthyl)acetamide
• acetamide, 2-[[2-[(2,6-dimethylphenyl)amino]-2-oxoethyl]thio]-N-2-naphthalenyl-
• 2-({2-[(2,6-dimethylphenyl)amino]-2-oxoethyl}thio)-N-2-naphthylacetamide
• CB06181
• 5927-86-6
• 2-({[(2,6-DIMETHYLPHENYL)CARBAMOYL]METHYL}SULFANYL)-N-(NAPHTHALEN-2-YL)ACETAMIDE
• EU-0050629
• AKOS001702138
• SMSF0009828
• CBMicro_013591
• SR-01000507413
• BIM-0013627.P001
• SR-01000507413-1
• DTXSID50359934
• Maleonitrile,2,2'-thiobis[3-(methylthio)- (7CI,8CI)

• Inchi： 1S/C22H22N2O2S/c1-15-6-5-7-16(2)22(15)24-21(26)14-27-13-20(25)23-19-11-10-17-8-3-4-9-18(17)12-19/h3-12H,13-14H2,1-2H3,(H,23,25)(H,24,26)
• InChI Key： GHVVLJZDIXUHAD-UHFFFAOYSA-N
• SMILES： S(CC(NC1=CC=C2C=CC=CC2=C1)=O)CC(NC1C(C)=CC=CC=1C)=O

Computed Properties

• Exact Mass: 378.14036
• Monoisotopic Mass: 378.14019912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 58.2